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Compound of Interest

Compound Name: 2,5-Dimethoxytoluene

Cat. No.: B1361827

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 2,5-
Dimethoxytoluene (CAS No: 24599-58-4), a versatile organic compound utilized in various
chemical syntheses.[1][2][3][4] It is also known as 1,4-dimethoxy-2-methylbenzene and is a
derivative of methoxy methyl benzene.[3][4][5][6] This document presents key quantitative data
in a structured format, details relevant experimental methodologies, and offers a visual
representation of the compound's physical characteristics.

I. Core Physical and Chemical Properties

2,5-Dimethoxytoluene is a clear, slightly yellow liquid at room temperature.[3][4][5] It is
characterized by the following properties:
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Property Value Reference
Molecular Formula CoH1202 (112171

Molecular Weight 152.19 g/mol [L1121[71[8][9]

Melting Point 19-21 °C (11310512001 1]
Boiling Point 218-220 °C at 751 mmHg [3I415]81[10][12]
Density 1.049 g/mL at 25 °C [3][415][8][10][12][13]
Refractive Index (n20/D) 1.522 [2114181[10][12]

Flash Point 102 °C (215.6 °F) - closed cup  [3][8][11]

Water Solubility

Practically Insoluble

[3](5]

Appearance

Clear, slightly yellow liquid

[3]141[5]

CAS Number

24599-58-4

[11(2]718]

Il. Experimental Protocols for Property

Determination

The following sections detail the standard methodologies for determining the key physical

properties of 2,5-Dimethoxytoluene.

A. Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state.[14] It is a crucial indicator of purity, with pure compounds exhibiting a sharp melting

point range.[14][15]

e Capillary Method:

o Asmall, powdered sample of the solidified compound is packed into a capillary tube,
which is sealed at one end.[14][15][16]

o The capillary tube is attached to a thermometer.[14]
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The assembly is placed in a heating bath (e.g., a Thiele tube with oil) or a melting point
apparatus.[14]

The sample is heated slowly and steadily.[14]

The temperatures at which melting begins and is complete are recorded to establish the
melting point range.[14]

e Modern Melting Point Apparatus:

The dried, powdered sample is loaded into a capillary tube.[16]
The tube is inserted into the apparatus.[16]

The apparatus rapidly heats the sample to a temperature just below the expected melting
point and then slows the heating rate.[16][17]

The melting process is observed through a magnifying eyepiece, and the temperature
range is recorded digitally.[16]

B. Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure, causing the liquid to turn into a vapor.[18]

o Distillation Method:

[e]

o

[¢]

[¢]

A simple or fractional distillation apparatus is assembled.[19]
The liquid sample is heated in the distillation flask.

A thermometer or temperature probe is placed in the vapor phase to monitor the
temperature as the liquid boils and the vapor condenses.[19]

The constant temperature observed during the condensation of the first few drops of
distillate represents the boiling point.[19]

e Micro-Boiling Point (Capillary) Method:
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o A small amount of the liquid is placed in a small test tube or fusion tube.[20][21]
o A capillary tube, sealed at one end, is inverted and placed into the liquid.[18][20][21][22]
o The assembly is heated in a water or oil bath.

o As the liquid heats, a stream of bubbles will emerge from the open end of the capillary
tube.[22]

o Heating is discontinued, and the liquid is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.[18][22]

C. Density Determination
Density is the mass of a substance per unit volume.

e General Protocol:

[e]

An empty, dry container (e.g., a pycnometer or a graduated cylinder) is weighed.

[e]

A known volume of 2,5-Dimethoxytoluene is added to the container.

o

The container with the liquid is reweighed.

[¢]

The mass of the liquid is determined by subtracting the initial weight of the empty
container.

[¢]

The density is calculated by dividing the mass of the liquid by its volume.
D. Refractive Index Determination

The refractive index measures how much the path of light is bent, or refracted, when entering a
substance.[23] It is a valuable property for identifying unknown liquids and assessing their
purity.[23]

e Using a Refractometer (e.g., Abbé Refractometer):
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o The prism of the refractometer is cleaned and calibrated, typically with distilled water.
o Afew drops of 2,5-Dimethoxytoluene are placed on the prism.
o The prism is closed, and the light source is positioned.

o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read from the instrument's scale.

o Temperature is noted, as the refractive index is temperature-dependent.[23]

lll. Visualization of Physical Properties

The following diagram illustrates the key physical properties of 2,5-Dimethoxytoluene and
their relationships.

Physical Properties of 2,5-Dimethoxytoluene
2,5-Dimethoxytoluene
(CoH1202)
e
— —
_—— \
—

P

Melting Point: Boiling Point: Flash Point: Molecular Weight: Refractive Index:
19-21°C 218-220 °C @ 751 mmHg 102 °C (closed cup) 152.19 g/mol 1.522 (n20/D)

Irritant:
Causes skin and serious eye iritation.
May cause respiratory irritation.

Density:
Clear, slightly yellow liquid ‘ ‘ Practically insoluble in waler‘ ‘ 1,049 gimL @ 25 °C ‘

Click to download full resolution via product page

Caption: Key physical and safety properties of 2,5-Dimethoxytoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 2,5-Dimethoxytoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361827#2-5-dimethoxytoluene-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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